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NI-42 Biochemical Characterization

The table below summarizes the known in vitro biochemical properties of NI-42, which acts as an inhibitor

of Bromodomain-containing PHD Finger (BRPF) proteins [1].

Target
IC₅₀
(nM)

Kd (nM) Description

BRPF1 7.9 40 Structurally orthogonal, biased chemical probe; excellent

selectivity over non-class IV BRD proteins [1].

BRPF2 48 210

BRPF3 260 940

BRD7 82 Not

Reported

BRD9 310 1130

BRD4
(BD1)

4500 Not
Reported
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Based on its known targets, NI-42 functions as an epigenetic reader domain inhibitor. The diagram below

illustrates its role in the context of histone modification and gene transcription signaling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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